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Compound of Interest

Compound Name: Hexapeptide-3

Cat. No.: B12377308 Get Quote

Technical Support Center: Hexapeptide-3
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in overcoming

challenges related to the solubility of Hexapeptide-3 in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is Hexapeptide-3 and what are its key properties?

A1: Hexapeptide-3, also widely known as Acetyl Hexapeptide-8 or Argireline, is a synthetic

peptide with the amino acid sequence Ac-Glu-Glu-Met-Gln-Arg-Arg-NH2 (Ac-EEMQRR-NH2).

[1][2][3] It is a fragment of the SNAP-25 protein and is primarily known for its use in cosmetic

applications to reduce the appearance of wrinkles.[3][4] Its properties are summarized in the

table below.

Table 1: Physicochemical Properties of Hexapeptide-3
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Property Value

Sequence
Ac-Glu-Glu-Met-Gln-Arg-Arg-NH2 (Ac-

EEMQRR-NH2)

Synonyms
Acetyl Hexapeptide-8, Argireline, Ac-EEMQRR-

NH2

Molecular Formula C34H60N14O12S

Molecular Weight ~889 g/mol

Appearance Solid (lyophilized powder)

Purity Typically ≥95%

Key Characteristic
Hydrophilic, which can impact cell permeability.

[2]

Q2: I'm having difficulty dissolving my lyophilized Hexapeptide-3 powder in water. What could

be the issue?

A2: While Hexapeptide-3 is considered water-soluble, several factors can impede its

dissolution:

Peptide Concentration: Attempting to dissolve the peptide at a very high concentration can

exceed its solubility limit.

pH of the Solution: The net charge of a peptide is pH-dependent. If the pH of the aqueous

solution is close to the peptide's isoelectric point (pI), its net charge will be minimal, leading

to aggregation and poor solubility.

Ionic Strength: The presence and concentration of salts in the buffer can influence solubility.

Insufficient Agitation: Lyophilized peptides can sometimes form aggregates that require more

than gentle mixing to break apart.

Q3: What is the recommended solvent and procedure for dissolving Hexapeptide-3?
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A3: The recommended solvent is a high-purity, sterile aqueous solution. This can be sterile

distilled water or a buffer such as Phosphate-Buffered Saline (PBS). For optimal results, follow

the detailed reconstitution protocol provided in the "Experimental Protocols" section below.

Using sonication can aid in dissolving the peptide, especially at higher concentrations.[5][6]

Q4: What is the maximum soluble concentration of Hexapeptide-3 in aqueous solutions?

A4: The reported solubility of Hexapeptide-3 can vary based on the specific solvent and

conditions. The table below summarizes available quantitative data.

Table 2: Solubility Data for Hexapeptide-3

Solvent Reported Solubility Conditions & Notes

PBS (pH 7.2) ~10 mg/mL
Direct dissolution in the buffer.

[7]

Water 50 mg/mL (56.24 mM)
Requires sonication to achieve

a clear solution.[6]

Q5: How should I store Hexapeptide-3 solutions to maintain stability?

A5: For long-term stability, store the lyophilized powder at -20°C or -80°C.[5] Once

reconstituted into an aqueous solution, it is best to prepare aliquots to avoid repeated freeze-

thaw cycles.[8] Store stock solutions at -80°C for up to 6 months or at -20°C for up to 1 month.

[6] It is generally not recommended to store aqueous solutions for more than one day unless

specified otherwise.[7]

Troubleshooting Guide
If you are encountering solubility issues, follow this troubleshooting workflow.
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Start: Lyophilized
Hexapeptide-3 Powder

Prepare sterile aqueous
solvent (e.g., Water, PBS)

Add solvent to peptide
(See Protocol 1)

Gently vortex or swirl

Is the solution clear?

Use a bath sonicator
for 5-10 minutes

No

Success: Solution ready.
Filter sterilize if needed.

Store appropriately.

Yes

Is the solution clear?

Adjust pH slightly away
from the isoelectric point (pI)

No

Yes

Is the solution clear?

Yes

Issue persists.
Consider using a lower concentration

or a different buffer system.

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for dissolving Hexapeptide-3.
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Experimental Protocols
Protocol 1: Reconstitution of Lyophilized Hexapeptide-3

This protocol details the steps for reconstituting lyophilized Hexapeptide-3 to create a stock

solution.

Preparation: Before opening, bring the vial of lyophilized peptide to room temperature to

prevent condensation. Prepare your chosen sterile solvent (e.g., high-purity water or PBS,

pH 7.2).

Solvent Addition: Using a sterile pipette, add the calculated volume of solvent to the vial to

achieve your desired stock concentration (e.g., for a 10 mg/mL stock, add 1 mL of solvent to

10 mg of peptide).

Initial Mixing: Gently vortex the vial or swirl it to mix. Avoid vigorous shaking, which can

cause peptide degradation.

Sonication (If Necessary): If the peptide does not fully dissolve with gentle mixing, place the

vial in a bath sonicator for 5-10 minute intervals.[6] Check for clarity after each interval.

pH Adjustment (If Necessary): If solubility issues persist, it may be due to the solution's pH

being near the peptide's isoelectric point (pI). A slight adjustment of the pH (e.g., with dilute

HCl or NaOH) can improve solubility.

Sterilization and Storage: Once fully dissolved, if required for your application (e.g., cell

culture), sterilize the solution by passing it through a 0.22 µm filter.[6] Aliquot the stock

solution into sterile microcentrifuge tubes and store at -20°C or -80°C.

Mechanism of Action
Hexapeptide-3 functions by interfering with the neurotransmitter release machinery at the

neuromuscular junction. It acts as a competitive inhibitor of the SNAP-25 protein, a key

component of the SNARE complex.[9] This disruption prevents the efficient release of

acetylcholine, leading to a reduction in muscle contractions.[6][9]

Caption: Signaling pathway showing Hexapeptide-3 inhibition of the SNARE complex.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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